Cas no 6248-28-8 (2H-Azepin-2-one,1-benzoylhexahydro-)

• Product Name: 2H-Azepin-2-one,1-benzoylhexahydro-
• CAS No: 6248-28-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 515706
• Update Time: 2025-04-19

2H-Azepin-2-one,1-benzoylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,1-benzoylhexahydro-
• 1-benzoylazepan-2-one
• 1-benzoyl-azepan-2-one
• 1-Benzoyl-hexahydro-azepin-2-on
• 1-benzoyl-hexahydro-azepin-2-one
• AC1L5DBH
• AC1Q5F95
• CTK5B5166
• HMS1725H03
• N-benzoyl-6-hexanelactam
• N-benzoylcaprolactam
• NSC12947
• SureCN151854

• Inchi： 1S/C13H15NO2/c15-12-9-5-2-6-10-14(12)13(16)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： FEFQUIPMKBPKAR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C(=O)CCCCC1

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.15
• Boiling Point: 374.1°C at 760 mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.559
• PSA: 37.38
• LogP: 2.16730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives